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Compound of Interest

Compound Name: Pyrazineethanethiol

Cat. No.: B036287

Pyrazineethanethiol: A Toxicological and Safety
Assessment

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Pyrazineethanethiol, a heterocyclic aromatic compound with the chemical formula C6H8N2S,
is utilized as a flavoring agent in the food industry, prized for its meaty, sulfurous, and roasted
aroma.[1][2][3] As with any chemical compound intended for use in consumer products or as a
potential component in pharmaceutical development, a thorough understanding of its
toxicological profile and safety is paramount. This technical guide provides a comprehensive
overview of the available toxicological data and safety information for Pyrazineethanethiol,
tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Pyrazineethanethiol is
essential for its safe handling and for interpreting its toxicological data.
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Property Value Reference
CAS Number 35250-53-4 [4][5][6]
Molecular Formula C6H8N2S [41051[7]
Molecular Weight 140.21 g/mol [21[51[7]
Appearance Colorless to pale yellow liquid [4107]
Odor Meaty, sulfurous, cabbage-like [1][2][4]
Boiling Point 105-110 °C @ 20 mmHg [2][4]
Flash Point >110 °C (>230 °F) [1][5]
Density 1.142 - 1.157 g/cm3 @ 25 °C [2][3][5]
Slightly soluble in water;
Solubility soluble in organic solvents and  [3][7]

oils.

Toxicological Data Summary

The toxicological profile of Pyrazineethanethiol has been evaluated through various studies.
The following tables summarize the key quantitative and qualitative findings.

Acute Toxicity
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. ] Classificati
Endpoint Species Route Value Reference
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Toxic if
LD50 Rat Oral 158 mg/kg [1][4]18]
swallowed
Based on
available
Acute Dermal data,

Toxicity

classification
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not met.

Not Classified  [4]

Acute
Inhalation -

Toxicity

Based on
available
data,
classification
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not met.

Not Classified  [4]

Irritation and Sensitization

Endpoint

Result

Classification

Reference

Skin Irritation

Causes skin irritation.

Irritating to skin

[1]141[5]

Eye Irritation

Causes serious eye

irritation.

Irritating to eyes

[1]14][5]

Respiratory Irritation

May cause respiratory

Irritating to respiratory

[1]141[5]

irritation. system
Respirat Based on available
espiratory o N
data, the classification =~ Not Classified [4]

Sensitization

criteria are not met.

Genotoxicity

While some databases indicate that genotoxicity studies, such as the Ames test, have been

conducted, the detailed results of these studies for Pyrazineethanethiol are not readily
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available in the public domain.[9] The European Food Safety Authority (EFSA) has evaluated
pyrazine derivatives, which may provide further insight.[1]

Experimental Protocols

Detailed experimental protocols for the cited studies are not publicly available. However,
standardized methodologies, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are typically followed for regulatory submissions.

Acute Oral Toxicity (LD50) - General Methodology
(Based on OECD Guideline 423)

The acute oral toxicity of a substance is commonly determined using a stepwise procedure with
a small number of animals.

Test Animals: Typically, young adult rats of a single sex (usually females, as they are often
slightly more sensitive) are used.

o Dosage: A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg body weight).

o Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Endpoint: The LD50 is determined based on the dose at which mortality is observed.

Skin and Eye Irritation - General Methodology (Based on
OECD Guidelines 404 and 405)

» Skin Irritation (OECD 404): A small amount of the test substance is applied to a shaved
patch of skin on a test animal (typically a rabbit). The site is observed for signs of erythema
(redness) and edema (swelling) at specified intervals.
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e Eye Irritation (OECD 405): A small amount of the test substance is instilled into the
conjunctival sac of one eye of a test animal (typically a rabbit). The other eye serves as a
control. The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis
(swelling) at specified intervals.

Safety Information and Hazard Communication

Based on its toxicological profile, Pyrazineethanethiol is classified with specific hazard
statements and requires appropriate precautionary measures for safe handling.

GHS Hazard Classification:

Acute toxicity, Oral (Category 3)[2][3]

Skin irritation (Category 2)[2]

Eye irritation (Category 2A)[2]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system[2]
Signal Word: Danger[2][4]

Hazard Statements:

H301: Toxic if swallowed.[2][3][4]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][4]
e P264: Wash skin thoroughly after handling.[4][10]

e P270: Do not eat, drink or smoke when using this product.[4]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[4][10]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Visualizations
Logical Workflow for Toxicological Assessment

The following diagram illustrates a typical workflow for assessing the toxicological profile of a
chemical substance like Pyrazineethanethiol.
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Caption: A logical workflow for the toxicological assessment of a chemical substance.
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Conclusion

Pyrazineethanethiol is a compound with a well-defined acute oral toxicity profile, classified as
toxic if swallowed. It is also a skin, eye, and respiratory irritant. While comprehensive public
data on its genotoxic potential is limited, its established hazard profile necessitates strict
adherence to safety protocols, including the use of appropriate personal protective equipment
and handling in well-ventilated areas. For professionals in research and drug development, this
information is critical for conducting risk assessments and ensuring the safe handling and
potential application of this compound. Further investigation into its genotoxicity and sub-
chronic toxicity would provide a more complete understanding of its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b036287#toxicological-data-and-safety-information-
for-pyrazineethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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